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Compound of Interest

Compound Name: N,N-Diethylheptylamine

CAS No.: 26981-81-7

Cat. No.: B8755956

Get Quote

Ticket ID: T-26981-Safe Subject: Flammability & Corrosivity Management for N,N-
Diethylheptylamine Status: Resolved Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Chemical Identity
N,N-Diethylheptylamine is a tertiary aliphatic amine.[1][2] Unlike its lower molecular weight

homologs (e.g., Triethylamine), it exhibits lower volatility but retains significant corrosivity.

Users often underestimate its hazard profile because it does not fume as aggressively as

smaller amines, yet it remains a potent Class 8 Corrosive and a Combustible Liquid.

Quick Reference Data Table

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8755956#bc-rfq
https://www.benchchem.com/product/b8755956/docs?utm_src=pdf-body#technical-support-center-n-n-diethylheptylamine-handling-guide
https://www.benchchem.com/product/b8755956/docs?utm_src=pdf-body#technical-support-center-n-n-diethylheptylamine-handling-guide
https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://www.benchchem.com/product/b8755956/docs?utm_src=pdf-body#technical-support-center-n-n-diethylheptylamine-handling-guide
https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://wap.guidechem.com/encyclopedia/n-n-diethyl-1-heptanamine-dic82761.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8755956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Critical Note

CAS Number 26981-81-7 Verify label before use.[1]

Formula C₁₁H₂₅N Tertiary Amine structure.[1]

Boiling Point 206°C (760 mmHg)

High boiling point; difficult to

remove by rotary evaporation.

[1]

Flash Point 68.3°C (155°F)

Combustible (Class IIIA).[1] Do

NOT treat as "non-flammable."

[1]

Density 0.788 g/cm³
Lighter than water; will float

during aqueous spills.[1]

Corrosivity Skin Corr.[1][3] 1B
Causes severe burns;

irreversible eye damage.[1]

pKa (Est.) ~10.5 - 10.8
Strong base; reacts violently

with acids.[1]

Troubleshooting & FAQs
Direct answers to common user inquiries regarding experimental safety.

Q1: The flash point is 68.3°C. Does this mean I can
handle it on an open bench?
Answer:No. While it is not a "Flammable Liquid" (Class 3, FP < 60°C) by strict GHS definition, it

is a Combustible Liquid.

Risk: If you heat the reaction mixture above 60°C, the headspace vapor concentration can

reach the Lower Explosive Limit (LEL).

Protocol: Always handle within a chemical fume hood. If heating is required, use an oil bath

with a temperature limit control. Never use a heat gun on spills or glassware containing

residues.[1]
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Q2: I spilled a small amount (5 mL) inside the fume
hood. How do I clean it?
Answer: Do not wipe it up with paper towels immediately; the exothermic reaction with cellulose

can be dangerous, and the vapors are potent.

Mechanism: The amine reacts with moisture and CO₂ in the air.[1]

Action: Cover the spill with a dry absorbent (vermiculite or specialized amine neutralizer).[1]

Do not use standard acid spill kits immediately without checking compatibility, as strong acid

neutralizers can generate excessive heat. Use a weak acid neutralizer (e.g., citric acid

based) if available, or absorb and dispose of as hazardous basic waste.

Q3: What is the correct PPE? My standard nitrile gloves
degraded.
Answer: Tertiary amines are lipophilic and can permeate thin nitrile gloves.[1]

Recommendation: Use Double-gloved Nitrile (minimum 0.11 mm outer, 0.06 mm inner) for

splash protection.[1] For prolonged handling or spill cleanup, use Butyl Rubber or Silver

Shield/4H laminate gloves.[1]

Eye Protection: Safety glasses are insufficient.[1] Use Chemical Splash Goggles AND a

Face Shield when pouring volumes >100 mL.[1]

Core Safety Protocols
Protocol A: Safe Transfer & Aliquoting
Objective: Prevent static discharge ignition and corrosive exposure.

Grounding: Although the flash point is 68.3°C, static discharge is a risk during rapid transfer

of non-conductive organic liquids.[1] Ground the receiving vessel if transferring >1 L.[1]

Inerting: Flush the receiving vessel with Nitrogen or Argon.[1] This prevents the formation of

carbamates (reaction with atmospheric CO₂) and reduces fire risk.[1]

Syringe Technique:
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Use a glass syringe with a Luer-lock tip.[1]

Do not use plastic syringes with rubber plungers for storage; the amine may swell the

rubber, causing the plunger to seize and potentially spray the corrosive liquid upon forcing.

Needle: Use a long deflecting tip needle to avoid aerosol formation.[1]

Protocol B: Emergency Spill Response Logic
Follow this logic flow to determine the correct response mechanism.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8755956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Assess Volume & Location

Inside Fume Hood?

EVACUATE LAB
Trigger Fire Alarm

No (Large Spill)

Don PPE:
Butyl Gloves, Goggles,

Respirator (if outside hood)

Yes / Small Spill

Cover with Vermiculite
or Dry Sand

Neutralize Residue
(Dilute Citric Acid)

Collect in
Basic Waste Container

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8755956/docs?utm_src=pdf-body-img#technical-support-center-n-n-diethylheptylamine-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8755956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision matrix for responding to N,N-Diethylheptylamine spills. Note that "Large

Spill" outside a hood requires immediate evacuation due to respiratory toxicity.

Scientific Rationale: Mechanism of Hazard
Why is it Corrosive?
The nitrogen atom in N,N-Diethylheptylamine possesses a lone pair of electrons, making it a

strong Lewis base.

Skin Interaction: Upon contact with skin, it catalyzes the hydrolysis of fats (saponification)

and denatures proteins. This damage is insidious; the lipophilic heptyl chain allows the

molecule to penetrate the stratum corneum deeply before the user feels the "burn," leading

to deep tissue necrosis.

Eye Interaction: The high pH causes rapid liquefaction necrosis of the cornea, which is often

irreversible.

Why is it Combustible?
The molecule consists of a C11 hydrocarbon framework (Heptyl + 2 Ethyls).[1]

Combustion Pathway: While the amine group introduces some polarity, the molecule is

overwhelmingly hydrophobic. At temperatures >68.3°C, the vapor pressure is sufficient to

sustain a flame if an ignition source is present.

Incompatibility: Contact with strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) is

hypergolic—it can ignite spontaneously without an external spark.
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Figure 2: Mechanistic pathways for biological damage (top) and chemical flammability (bottom).

[1]

Storage & Disposal Guidelines
Storage

Atmosphere: Store under Argon or Nitrogen.[1] Tertiary amines absorb atmospheric CO₂ and

moisture to form carbamates and hydrates, which can alter stoichiometry in sensitive

reactions.

Container: Use glass or stainless steel.[1] Avoid PVC or non-fluorinated plastics for long-term

storage.[1]

Segregation: Store in a dedicated "Flammables/Bases" cabinet. Strictly separate from acids

and oxidizers.[1]

Disposal[1][2][4]
Never pour down the drain.[1]

Method: Dissolve in a combustible solvent (e.g., ethanol) and incinerate in a chemical

incinerator equipped with an afterburner and scrubber (to handle Nitrogen Oxide emissions).

Labeling: Clearly mark waste containers as "Basic, Organic, Flammable, Corrosive."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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